Cas no 130035-55-1 (4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine)

• Product Name: 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine
• CAS No: 130035-55-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD00245839
• CID: 1225274
• PubChem ID: 2737724
• Update Time: 2025-11-02

4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenoxy)-6-methyl-2-pyrimidinamine
• 2-AMINO-6-(4-METHOXYPHENOXY)-4-METHYLPYRIMIDINE
• MFCD00245839
• CS-0360111
• AKOS022169456
• MS-7318
• 130035-55-1
• 6-(4-methoxyphenoxy)-4-methylpyrimidine-2-ylamine
• 4-(4-methoxyphenoxy)-6-methylpyrimidin-2-amine
• SB59317
• 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine

• MDL： MFCD00245839
• Inchi： 1S/C12H13N3O2/c1-8-7-11(15-12(13)14-8)17-10-5-3-9(16-2)4-6-10/h3-7H,1-2H3,(H2,13,14,15)
• InChI Key： SLTWEZDKMKRHHE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=C(N)N=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine

4-(4-Methoxyphenoxy)-6-methyl-2-pyrimidinamine (CAS 130035-55-1): Properties, Applications, and Market Insights

4-(4-Methoxyphenoxy)-6-methyl-2-pyrimidinamine (CAS 130035-55-1) is a specialized pyrimidine derivative with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its methoxyphenoxy and methylpyrimidinamine functional groups, exhibits unique chemical properties that make it valuable for targeted applications. As interest in heterocyclic compounds surges due to their role in drug discovery, this molecule has garnered attention for its potential in modulating biological pathways.

The molecular structure of 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine features a central pyrimidine ring substituted at the 2-position with an amino group, at the 4-position with a 4-methoxyphenoxy moiety, and at the 6-position with a methyl group. This arrangement contributes to its moderate polarity and stability under standard conditions. Recent studies highlight its utility as a building block for more complex molecules, particularly in the development of kinase inhibitors—a hot topic in cancer research and autoimmune disease treatment.

In pharmaceutical applications, CAS 130035-55-1 serves as a key intermediate for synthesizing compounds that interact with enzyme targets. The pyrimidinamine core is particularly valuable in medicinal chemistry due to its ability to form hydrogen bonds with biological macromolecules. Researchers are exploring derivatives of this compound for potential anti-inflammatory and metabolic disorder applications, aligning with current healthcare trends toward personalized medicine.

The agrochemical industry has shown increasing interest in 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine as a precursor for novel crop protection agents. Its structural features may contribute to the development of environmentally friendly pesticides with improved target specificity—a critical demand in sustainable agriculture. This aligns with the global push for green chemistry solutions that reduce ecological impact while maintaining efficacy.

From a synthetic chemistry perspective, CAS 130035-55-1 presents interesting challenges and opportunities. The methoxyphenoxy group offers potential sites for further functionalization, while the methylpyrimidinamine moiety provides a stable platform for structural modifications. Recent publications in organic synthesis journals have described innovative routes to this compound, reflecting its growing importance in synthetic methodology development.

The market for 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Suppliers report increasing demand for high-purity samples of this compound, driven by research into small molecule therapeutics and precision agriculture solutions. Current pricing trends reflect its status as a specialty chemical with niche applications.

Quality control of CAS 130035-55-1 typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development applications. Storage recommendations generally suggest protection from moisture and prolonged exposure to light to maintain stability.

Environmental and safety assessments of 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine indicate it requires standard laboratory handling procedures. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, in line with good laboratory practices. Material safety data sheets provide detailed handling instructions for industrial and research settings.

Future research directions for CAS 130035-55-1 may explore its potential in catalysis and material science applications. The compound's unique electronic properties make it a candidate for investigation in organic electronic devices—an area experiencing rapid growth due to interest in flexible electronics and sustainable energy solutions.

For researchers sourcing 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine, verification of CAS registry numbers and chemical purity is essential. Reputable suppliers provide comprehensive analytical data and certificates of analysis to support research reproducibility—a critical factor in pharmaceutical and agrochemical development projects.

The synthesis scale-up of CAS 130035-55-1 presents particular challenges in maintaining yield and purity during larger batch production. Recent process chemistry innovations have addressed some of these issues, making the compound more accessible for industrial applications while maintaining cost-effectiveness.

Intellectual property landscapes surrounding 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine derivatives continue to evolve, with numerous patents filed for applications in medicine and agriculture. This reflects the compound's versatility and the pharmaceutical industry's ongoing search for novel biological targets and mechanisms of action.

Analytical method development for CAS 130035-55-1 and its derivatives remains an active area of research, particularly for quality control in manufacturing settings. Advanced chromatographic techniques coupled with mass spectrometry have become standard for characterizing this compound and monitoring synthetic byproducts.

In conclusion, 4-(4-methoxyphenoxy)-6-methyl-2-pyrimidinamine represents an important building block in modern chemical research. Its applications span pharmaceutical development, agrochemical innovation, and potentially new areas in materials science. As research into heterocyclic compounds advances, the significance of this specific pyrimidine derivative will likely continue to grow, making it a compound worth watching in both academic and industrial chemistry circles.